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Compound of Interest

Compound Name:
1-Trifluoroacetyl piperidine-4-

propionic acid

Cat. No.: B13507274

Get Quote

Core Directive & Scientific Context
This guide addresses the technical safety, handling, and physicochemical properties of 1-

(Trifluoroacetyl)piperidine-4-propionic acid. As a specialized building block often used in the

synthesis of peptidomimetics and PROTAC linkers, this compound combines the lipophilic,

electron-withdrawing nature of a trifluoroacetamide with the hydrophilic, reactive functionality of

a carboxylic acid.

Editorial Note: Due to the specialized nature of this intermediate, specific public toxicological

datasets are limited. The protocols below are derived from Structure-Activity Relationship

(SAR) analysis of close analogs (e.g., 1-(Trifluoroacetyl)piperidine and Piperidine-4-propionic

acid) and standard Good Laboratory Practice (GLP) for fluorinated organic acids.

Chemical Identification & Properties
Nomenclature & Structure[1][2][3]

Chemical Name: 1-(2,2,2-Trifluoroacetyl)piperidine-4-propionic acid
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Synonyms: 3-[1-(Trifluoroacetyl)piperidin-4-yl]propanoic acid; N-TFA-piperidine-4-propionic

acid.

CAS Number: Not broadly listed (Analog Reference: 1-(Trifluoroacetyl)piperidine-4-

carboxylic acid CAS 126501-70-0).[1]

Molecular Formula:ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline

ng-star-inserted">

[2][3]

Molecular Weight: 253.22 g/mol [3]

Physicochemical Data (Predicted)
Property Value / Description Confidence

Physical State
Solid (likely crystalline powder)

or viscous oil
High (based on MW/Polarity)

Melting Point 95–115 °C Medium (Analog extrapolation)

Boiling Point ~390–410 °C (at 760 mmHg) High (Calculated)

Acidity (pKa) ~4.8 (Carboxylic acid moiety) High

LogP ~1.2 – 1.5 Medium

Solubility

Soluble in DMSO, MeOH,

DCM; Sparingly soluble in

water (acidic pH).[3][4]

High

Hazard Identification (GHS Classification)
Based on the functional groups (Carboxylic Acid + Trifluoroacetamide), the following GHS

classifications are assigned for risk management.

Signal Word: WARNING
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Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat 2 Causes skin irritation. H315

Serious Eye

Damage/Irritation
Cat 2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.
H335

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.

Structural Logic & Reactivity (Visualized)
The following diagram illustrates the chemical connectivity and potential reactivity hotspots

critical for stability and synthesis.
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Figure 1: Structural decomposition highlighting the stable amide core and the reactive

carboxylic acid tail.
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Handling & Storage Protocols
Storage Conditions

Temperature: Refrigerator (

).

Atmosphere: Inert gas (Argon or Nitrogen) recommended. While the TFA group stabilizes the

amine, the carboxylic acid can be hygroscopic.

Container: Tightly sealed glass vial; avoid metal containers due to potential acid corrosion

over long periods.

Experimental Handling (SOP)
Objective: Safe weighing and dissolution for biological assay or synthesis.

PPE: Nitrile gloves (double gloving recommended), lab coat, safety glasses with side

shields.

Weighing: Use an analytical balance inside a chemical fume hood. The compound may be

electrostatic; use an antistatic gun if necessary.

Solubilization:

Stock Solution: Dissolve in 100% DMSO to reach 10-50 mM.

Aqueous Dilution: Dilute into buffer (PBS) immediately prior to use. Ensure pH is adjusted

if concentration is high, as the free acid will lower pH.

Waste Disposal: Dispose of as halogenated organic chemical waste. Do not pour down the

drain.

Emergency Response Measures
First Aid

Eye Contact: Immediately flush with active running water for 15 minutes. The acidic nature

requires thorough irrigation to prevent corneal etching.
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Skin Contact: Wash with mild soap and water. If redness persists (dermatitis), seek medical

attention.

Inhalation: Move to fresh air. If wheezing occurs, support breathing and consult a physician

(indicative of respiratory tract irritation).

Firefighting
Media: Dry chemical,

, water spray, or alcohol-resistant foam.

Specific Hazards: Thermal decomposition emits toxic fumes:

Hydrogen Fluoride (HF)

Nitrogen Oxides (

)

Carbon Monoxide (CO)

Gear: Wear self-contained breathing apparatus (SCBA). Warning: HF gas is extremely

corrosive and toxic; full skin protection is mandatory.

Toxicological & Ecological Information
Toxicological Profile (Inferred)

Acute Toxicity: Likely low to moderate. Analog 1-(Trifluoroacetyl)piperidine (CAS 340-07-8)

has an oral

in the range of 50-300 mg/kg (Category 3), suggesting the propionic acid derivative may
share similar bioactivity but likely lower toxicity due to increased polarity and rapid renal
clearance.

Sensitization: No data available. Treat as a potential sensitizer.

Carcinogenicity: Not listed by IARC, NTP, or OSHA.
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Environmental Fate
Biodegradability: The propionic acid chain is readily biodegradable. However, the

trifluoroacetyl moiety is persistent (PFAS-related substructure).

Aquatic Toxicity: Prevent entry into waterways. Fluorinated organics can bioaccumulate in

specific aquatic niches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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